2,4-Dibromophenyl 2-ethylbutanoate
Description
2,4-Dibromophenyl 2-ethylbutanoate is an ester derivative composed of 2-ethylbutanoic acid and 2,4-dibromophenol. The compound features a brominated aromatic ring and a branched alkyl ester group, which confer unique physicochemical properties. Brominated aromatic esters are often utilized as intermediates in organic synthesis, flame retardants, or bioactive molecules due to their stability and lipophilicity.
Properties
Molecular Formula |
C12H14Br2O2 |
|---|---|
Molecular Weight |
350.05 g/mol |
IUPAC Name |
(2,4-dibromophenyl) 2-ethylbutanoate |
InChI |
InChI=1S/C12H14Br2O2/c1-3-8(4-2)12(15)16-11-6-5-9(13)7-10(11)14/h5-8H,3-4H2,1-2H3 |
InChI Key |
UIUSCKLVKNQDOL-UHFFFAOYSA-N |
SMILES |
CCC(CC)C(=O)OC1=C(C=C(C=C1)Br)Br |
Canonical SMILES |
CCC(CC)C(=O)OC1=C(C=C(C=C1)Br)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
| Compound Name | CAS Number | Molecular Formula | Key Substituents | Applications/Properties |
|---|---|---|---|---|
| This compound | Not provided | C₁₂H₁₄Br₂O₂ | 2,4-dibromophenyl, 2-ethylbutyl | Potential flame retardant, intermediate |
| Geranyl 2-ethylbutyrate | 73019-14-4 | C₁₆H₂₈O₂ | Geranyl, 2-ethylbutyl | Fragrance, flavoring |
| Ethyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate | 5159-70-6 | C₁₂H₁₀Cl₂O₄ | Dichlorophenyl, diketone | Reactive intermediate |
| 2-(2,4-Dibromophenyl)acetic acid | 18698-97-0 | C₈H₆Br₂O₂ | 2,4-dibromophenyl, carboxylic acid | Ester precursor |
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